Cas no 253681-03-7 (Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-)

Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- structure
253681-03-7 structure
Product name:Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
CAS No:253681-03-7
MF:C11H16BNO3S
MW:253.125641822815
CID:1422624

Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
    • Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- (9CI)
    • Inchi: 1S/C11H16BNO3S/c14-11(6-1-2-7-17)13-10-5-3-4-9(8-10)12(15)16/h3-5,8,15-17H,1-2,6-7H2,(H,13,14)
    • InChI Key: IMOCWZXUVUDPHQ-UHFFFAOYSA-N
    • SMILES: C1(B(O)O)=CC=CC(NC(=O)CCCCS)=C1

Computed Properties

  • Exact Mass: 252.09808

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • PSA: 69.56
  • pka: 8.10±0.10(Predicted)

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